Cas no 103877-67-4 (Benzoic acid, 5-amino-2,4-dichloro-3-methyl-, methyl ester)

• Product Name: Benzoic acid, 5-amino-2,4-dichloro-3-methyl-, methyl ester
• CAS No: 103877-67-4
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• CID: 1139534
• Update Time: 2024-07-27

Benzoic acid, 5-amino-2,4-dichloro-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-amino-2,4-dichloro-3-methyl-, methyl ester

• Inchi： 1S/C9H9Cl2NO2/c1-4-7(10)5(9(13)14-2)3-6(12)8(4)11/h3H,12H2,1-2H3
• InChI Key： MFUMOLRXBFYAKT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(N)=C(Cl)C(C)=C1Cl

Computed Properties

• Exact Mass: 233.00117

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 347.1±37.0 °C(Predicted)
• PSA: 52.32
• pka: 0.99±0.10(Predicted)